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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethoxy)anisole

CAS No.: 1260893-33-1

Cat. No.: B1424234

Get Quote

2-Chloro-5-(trifluoromethoxy)anisole is a halogenated aromatic ether. Its structure suggests
utility as a building block in medicinal chemistry and materials science. Understanding its
physical properties is the first step in developing safe handling procedures. While
comprehensive experimental data is scarce, the properties of this liquid compound can be
inferred from available data and structural analogues.

Table 1: Chemical Identification and Properties
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Identifier Value Source

1-chloro-2-methoxy-4-

IUPAC Name )
(trifluoromethoxy)benzene

CAS Number 1260893-33-1

Molecular Formula CsHsCIF302

Molecular Weight 226.58 g/mol

Physical Form Liquid

Purity Typically 297%

Storage Temperature Sealed in dry conditions, 2-8°C

| INChl Key | KYKNGEKGWOCZIA-UHFFFAOYSA-N | |

Section 2: Hazard Assessment and Inferred GHS
Classification

A thorough hazard assessment requires analyzing the contributions of the compound's core
functional groups: the chlorinated anisole backbone and the trifluoromethoxy substituent.
Structurally similar compounds, such as other chlorinated, fluorinated, and trifluoromethylated
anisoles, consistently exhibit specific hazards.[1][2]

o Chlorinated Aromatic Ring: Often associated with skin and eye irritation, and potential for
environmental persistence.

¢ Anisole (Methoxybenzene) Core: Can cause central nervous system depression at high
concentrations.[3] While the core is flammable, the halogenation in this derivative likely
raises its flashpoint.[4]

o Trifluoromethoxy Group: Generally more stable than a trifluoromethyl group, but its presence
contributes to the molecule's overall potential for irritation and systemic effects upon
absorption.
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Based on the hazard profiles of these related molecules, a GHS classification for 2-Chloro-5-
(trifluoromethoxy)anisole is proposed below. This represents a cautious approach and
should be considered the minimum standard for handling.

Table 2: Inferred GHS Hazard Classification

Hazard Statement

Hazard Class Pictogram Signal Word
Code & Text
Acute Toxicity, Oral ] H302: Harmful if
GHSO07 Warning
(Category 4) swallowed.[2]
Skin _
) o ) H315: Causes skin
Corrosion/Irritation GHSO07 Warning o
irritation.[1][2]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Irritation GHSO07 Warning o
eye irritation.[1][2]
(Category 2)

| Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System | GHSO07 |
Warning | H335: May cause respiratory irritation.[1][2] |

Section 3: The Hierarchy of Controls: A Systematic
Approach to Safety

The most effective safety programs prioritize engineering and administrative controls to
minimize reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a
fundamental principle of industrial hygiene.
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Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes systemic safety measures over individual
protection.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 2-Chloro-5-(trifluoromethoxy)anisole is a
properly functioning chemical fume hood.[2][5] This is critical to prevent inhalation of vapors,
which may cause respiratory irritation.[1][2] The workspace should also be well-ventilated, and
an eyewash station and safety shower must be readily accessible.[6]

Administrative Controls: Standardizing Safe Practices
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e Develop a Standard Operating Procedure (SOP): Create a detailed, substance-specific SOP
for all procedures involving this chemical.

o Designated Area: All work with this compound should be restricted to a designated area
within the laboratory.

e Training: Personnel must be trained on the specific hazards and handling procedures
outlined in the SOP and this guide.

e Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly
after handling the chemical, even if gloves were worn.[1][7]

Section 4: Personal Protective Equipment (PPE)
Protocol

PPE is the final barrier between the researcher and the chemical hazard. Selection must be
based on the potential for exposure during a given task.

Table 3: Recommended Personal Protective Equipment
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Task

General Handling &
Aliquoting

Protection

ANSI z287.1-
compliant safety
glasses with side
shields or chemical
splash goggles.[6]

Skin/Body
Protection

Nitrile or neoprene
gloves, fully
buttoned lab coat.

Respiratory
Protection

Not required if
handled
exclusively within a
certified chemical
fume hood.

Risk of Splash (e.g.,
large volume transfer)

Chemical splash

goggles and a face

Chemical-resistant
gloves (e.g., butyl
rubber, Viton™),

chemically resistant

apron over a lab coat.

[9]

Not required if
handled within a fume
hood. For
emergencies or
ventilation failure, use
an air-purifying
respirator with an
organic vapor

cartridge.[4]

| Spill Cleanup | Chemical splash goggles and a face shield. | Heavy-duty, chemical-resistant

gloves and disposable coveralls.[9] | Air-purifying respirator with organic vapor cartridges is

mandatory.[4][10] |

Protocol for Donning and Doffing PPE

e Donning (Putting On):
1. Wash hands thoroughly.

2. Put on the lab coat or coveralls.

3. Put on the respirator (if required), and perform a user seal check.

4. Put on eye and face protection.

5. Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

» Doffing (Taking Off):
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1. Remove gloves using a technique that avoids touching the outer surface with bare skin.[4]
2. Remove the lab coat or coveralls, turning it inside out as it is removed.

3. Wash hands.

4. Remove eye and face protection.

5. Remove the respirator (if used).

6. Wash hands again thoroughly with soap and water.

Section 5: Safe Handling, Storage, and Disposal
Step-by-Step Handling Protocol

Preparation: Cordon off a designated area within a chemical fume hood. Gather all
necessary equipment, including the chemical container, pipettes, secondary containers, and
waste receptacles.

PPE: Don the appropriate PPE as specified in Table 3.

Dispensing: Open the container slowly. Use a pipette or other appropriate tool to transfer the
liquid. Avoid pouring directly from large containers to minimize the risk of splashing.

Post-Handling: Tightly seal the container.[1] Decontaminate any surfaces that may have
come into contact with the chemical.

Doffing: Remove PPE as described in the protocol above.

Storage Requirements

Location: Store in a cool, dry, and well-ventilated area.[1][5]
Container: Keep the container tightly closed and properly labeled.[1][6]
Incompatibilities: Store away from strong oxidizing agents.[1]

Temperature: Store at the recommended 2-8°C for long-term stability.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://gustavus.edu/academics/departments/chemistry/documents/documents/Anisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC249910100&productDescription=2-CHLORO-5-FLUOROANISOLE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249910100&productDescription=2-CHLORO-5-FLUOROANISOLE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3221906&productDescription=2-METHOXY-5-%28TRIFLROMETHOXY+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249910100&productDescription=2-CHLORO-5-FLUOROANISOLE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/91457.pdf
https://www.fishersci.com/store/msds?partNumber=AC249910100&productDescription=2-CHLORO-5-FLUOROANISOLE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Waste Disposal Protocol

o Classification: This material and its containers must be treated as hazardous waste.

o Collection: Collect all waste, including contaminated consumables (e.g., pipette tips, gloves),
in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal: Arrange for disposal through a licensed chemical waste contractor. Do not dispose
of down the drain or with general laboratory trash.[4][7]

Section 6: Emergency Response Workflow

A clear, logical workflow is essential for responding to emergencies effectively and safely.

Emergency Event

\ 4

Don appropriate PPE
(incl. respirator)

\A

Contain & absorb with
inert material

\

Collect waste
Decontaminate area

Spill Exposyre [Exposure Exposure Expopure
Chemicall Spill P¢rsonnel Exposure
\ 4 \ 4 A 4
/I-;Iert [ptiEle] Skin Contact  |<q Eye Contact Inhalation Ingestion
vacuate area

Remove| contaminated clothing.

Wash skin

Seek medical attention
if irritation persists.

th soap & water for 15 min.

Flush eyes with water
for at least 15 min.

Move to fresh air.

Seek IMMEDIATE Seek medical attention
medical attention. if symptoms develop.

v

DO NOT induce vomiting.
Rinse mouth with water.

Seek IMMEDIATE
medical attention.
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Caption: A decision-making workflow for common laboratory emergencies.

First Aid Measures

« Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with
plenty of soap and water for at least 15 minutes.[1] Seek medical attention if irritation
develops or persists.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][12] Remove contact lenses if
present and easy to do.[1] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air at once.[12] If breathing is difficult or
symptoms like coughing or shortness of breath occur, seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] If the person is conscious and alert, rinse their mouth
with water.[7] Seek immediate medical attention.[1]

Spill Response Protocol

o Evacuate & Alert: Alert all personnel in the immediate area and evacuate if necessary.[13]

o Control Vapors & Ignition: Ensure adequate ventilation (if safe to do so) and remove all
sources of ignition.[6][13]

» Don PPE: Wear the appropriate PPE for spill cleanup as detailed in Table 3.

o Containment: Cover the spill with an inert, non-combustible absorbent material such as
vermiculite, dry sand, or earth.[2]

e Collection: Sweep or scoop up the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[1]

o Decontamination: Clean the spill area thoroughly with a suitable solvent followed by soap
and water.
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Firefighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[2][14] A water spray can be used to cool fire-exposed containers.

o Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[14]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides (CO, COz), hydrogen chloride (HCI), and hydrogen
fluoride (HF).[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

o 10. Working Safely with PFAS: A Practical Guide to Selecting the Right PPE - RSG Safety
[rsgsafety.com]

e 11. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

e 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
o 13. datasheets.scbt.com [datasheets.scbt.com]

e 14. synquestlabs.com [synquestlabs.com]

o To cite this document: BenchChem. [Section 1: Chemical Identification and Physicochemical
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1424234/docs#section-1-chemical-identification-and-
physicochemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

